![molecular formula C16H17N5O3S2 B1207284 N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]thio]acetamide](/img/structure/B1207284.png)
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]thio]acetamide
Overview
Description
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]thio]acetamide is an aromatic ether.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
- A compound structurally related to N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]thio]acetamide was synthesized and analyzed using NMR techniques. The study detailed the synthesis process and provided insights into the structural characteristics of such compounds (Li Ying-jun, 2012).
Anticancer Properties
- Research on related 1,3,4-thiadiazole derivatives demonstrated potential anticancer activities. Specifically, compounds containing the thiadiazole moiety were evaluated for their effectiveness against various cancer cell lines, showing significant cytotoxic activity (Ulviye Acar Çevik et al., 2020).
Glutaminase Inhibition
- Studies on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs, which share a similar structural framework, revealed their potential as glutaminase inhibitors. This could be significant for cancer therapy, as these inhibitors demonstrated the ability to attenuate the growth of cancer cells in vitro and in vivo models (K. Shukla et al., 2012).
Biological Activity and Applications in Medicine
- The synthesis of novel bi-heterocycles related to the compound of interest showed anti-diabetic potential through enzyme inhibition studies. These studies highlight the potential therapeutic applications of these compounds in treating diabetes (Muhammad Athar Abbasi et al., 2020).
Potential in Cancer Treatment
- Synthesized oxadiazole derivatives, structurally related to the compound , were investigated for their effectiveness as Collapsin Response Mediator Protein 1 (CRMP 1) inhibitors, showing potential in lung cancer treatment (Ishan I. Panchal et al., 2020).
properties
Product Name |
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]thio]acetamide |
|---|---|
Molecular Formula |
C16H17N5O3S2 |
Molecular Weight |
391.5 g/mol |
IUPAC Name |
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C16H17N5O3S2/c1-3-14-19-20-15(26-14)17-12(22)9-25-16-21-18-13(24-16)8-23-11-6-4-5-10(2)7-11/h4-7H,3,8-9H2,1-2H3,(H,17,20,22) |
InChI Key |
JRANBLWALFTCTI-UHFFFAOYSA-N |
SMILES |
CCC1=NN=C(S1)NC(=O)CSC2=NN=C(O2)COC3=CC=CC(=C3)C |
Canonical SMILES |
CCC1=NN=C(S1)NC(=O)CSC2=NN=C(O2)COC3=CC=CC(=C3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Amino-5-oxo-2-[(2-phenylacetyl)amino]pentanoic acid;2-phenylacetic acid](/img/structure/B1207204.png)
![3-[[2-(4-Methyl-1-piperazinyl)-1-oxoethyl]amino]-2-benzofurancarboxylic acid ethyl ester](/img/structure/B1207209.png)
![4-(3,4-dihydro-2H-quinolin-1-yl)-6-[(4-phenyl-1-piperazinyl)methyl]-1,3,5-triazin-2-amine](/img/structure/B1207211.png)
